Cas no 2227865-08-7 ((2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine)

• Product Name: (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine
• CAS No: 2227865-08-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5967007
• PubChem ID: 165964717
• Update Time: 2025-06-12

(2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine
• 2227865-08-7
• EN300-1811574

• Inchi： 1S/C13H19NO/c1-10(14)3-2-4-11-5-6-13-12(9-11)7-8-15-13/h5-6,9-10H,2-4,7-8,14H2,1H3/t10-/m0/s1
• InChI Key： SSUQFPWWENTPQP-JTQLQIEISA-N
• SMILES： O1CCC2=C1C=CC(=C2)CCC[C@H](C)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine

Comprehensive Overview of (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine (CAS No. 2227865-08-7)

The compound (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine, with the CAS number 2227865-08-7, is a chiral amine derivative featuring a 2,3-dihydrobenzofuran moiety. This structure is of significant interest in medicinal chemistry and pharmaceutical research due to its potential applications in central nervous system (CNS) drug development. The (2S) stereochemistry indicates its enantiomeric purity, which is crucial for bioactivity optimization and receptor selectivity.

Recent studies highlight the growing demand for chiral building blocks like (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine in the synthesis of neuroactive compounds. Researchers are particularly interested in its role as a precursor for serotonin receptor modulators and dopamine agonists, aligning with the surge in mental health therapeutics. The benzofuran scaffold is known for its pharmacophore versatility, making it a hotspot in drug discovery pipelines.

From a synthetic perspective, the CAS 2227865-08-7 compound exemplifies advancements in asymmetric synthesis techniques. Its pentan-2-amine chain allows for further functionalization, enabling the creation of tailored derivatives for structure-activity relationship (SAR) studies. This adaptability resonates with the pharmaceutical industry's focus on precision medicine and personalized therapeutics.

Environmental and green chemistry considerations are also relevant. The compound's synthesis often involves catalytic hydrogenation and enantioselective catalysis, reflecting trends toward sustainable manufacturing. These methods reduce waste and improve atom economy, addressing the increasing regulatory emphasis on eco-friendly processes in chemical production.

In analytical chemistry, (2S)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-amine is characterized using HPLC, chiral chromatography, and mass spectrometry. These techniques ensure enantiomeric purity and batch consistency, critical for GMP compliance in pharmaceutical applications. The compound's UV absorption properties further facilitate its detection in complex matrices.

Market trends indicate rising interest in small-molecule APIs incorporating benzofuran cores, driven by their blood-brain barrier permeability and metabolic stability. As such, CAS 2227865-08-7 is positioned as a valuable intermediate for next-generation CNS therapeutics, including potential treatments for neurodegenerative disorders and mood regulation.

Future research directions may explore the compound's utility in bioconjugation or as a fluorescent probe for biological imaging. Its structural motifs also align with emerging computational drug design strategies, such as fragment-based screening and AI-driven molecular optimization, underscoring its relevance in cutting-edge pharmaceutical innovation.